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Compound of Interest

Compound Name: Echinenone

Cat. No.: B051690 Get Quote

Echinenone: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Echinenone, a naturally occurring

ketocarotenoid. It covers its fundamental chemical identifiers, biosynthetic pathway, and a key

experimental workflow, offering valuable information for its application in research and

development.

Chemical Identifiers and Properties
Echinenone is a xanthophyll, a class of oxygen-containing carotenoid pigments.[1] It is

characterized by the presence of a keto group on one of its β-ionone rings. This structural

feature imparts specific chemical and physical properties that are distinct from its precursor, β-

carotene.

A comprehensive summary of its chemical identifiers is presented in the table below for easy

reference and comparison. This data is crucial for substance registration, database searches,

and analytical characterizations.
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Identifier Value Source

CAS Number 432-68-8 [2][3][4][5][6][7][8]

IUPAC Name β,β-Caroten-4-one [1]

2,4,4-trimethyl-3-

[(1E,3E,5E,7E,9E,11E,13E,15

E,17E)-3,7,12,16-tetramethyl-

18-(2,6,6-trimethylcyclohex-1-

en-1-yl)octadeca-

1,3,5,7,9,11,13,15,17-nonaen-

1-yl]cyclohex-2-en-1-one

[2][7]

Chemical Formula C40H54O [1][2][3][4][5][6][7][8]

Molecular Weight 550.87 g/mol [1][7]

550.9 g/mol [2]

550.86 g/mol [3][6][8]

550.868 g/mol [4]

InChI

InChI=1S/C40H54O/c1-30(18-

13-20-32(3)23-25-36-34(5)22-

15-28-39(36,7)8)16-11-12-17-

31(2)19-14-21-33(4)24-26-37-

35(6)38(41)27-29-

40(37,9)10/h11-14,16-21,23-

26H,15,22,27-29H2,1-

10H3/b12-11+,18-13+,19-

14+,25-23+,26-24+,30-16+,31-

17+,32-20+,33-21+

[2][9][10][11]

InChIKey
QXNWZXMBUKUYMD-

QQGJMDNJSA-N
[2][7][8][9][10][11]

SMILES CC1=C(C(CCC1)

(C)C)/C=C/C(=C/C=C/C(=C/C

=C/C=C(\C)/C=C/C=C(\C)/C=

[2][6]
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C/C2=C(C(=O)CCC2(C)C)C)/

C)/C

Biosynthesis of Echinenone
Echinenone is synthesized from β-carotene through an oxidation process.[12] This conversion

is a critical step in the biosynthesis of various ketocarotenoids in several organisms, including

cyanobacteria and marine invertebrates.[1][3] The enzyme responsible for this reaction is a β-

carotene ketolase, often referred to as CrtW or CrtO.[1][7] This enzyme introduces a keto group

at the 4-position of one of the β-ionone rings of β-carotene.

The following diagram illustrates the single-step enzymatic conversion of β-carotene to

Echinenone.
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β-Carotene Echinenone+ O2β-carotene ketolase (CrtW/CrtO)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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